Cas no 59524-88-8 (2-Amino-6-iodopyrimidin-4-ol)

• Product Name: 2-Amino-6-iodopyrimidin-4-ol
• CAS No: 59524-88-8
• MF: C₄H₄IN₃O
• MW: 236.998532295227
• CID: 1081283
• PubChem ID: 135823043
• Update Time: 2025-06-12

2-Amino-6-iodopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-iodopyrimidin-4-ol
• 2-AMINO-4-HYDROXY-6-IODOPYRIMIDINE
• 2-amino-6-iodo-1H-pyrimidin-4-one
• 2-amino-6-iodo-3H-pyrimidin-4-one
• 2-amino-6-iodo-4-hydroxypyrimidine
• 6-Iod-2-amino-4-hydroxy-pyrimidin
• 2-amino-4-iodo-1H-pyrimidin-6-one
• SCHEMBL25831013
• DTXSID60483517
• 2-Amino-6-iodopyrimidin-4(1H)-one
• 2-AMINO-6-IODO-4(1H)-PYRIMIDINONE
• 59524-88-8
• SB60300
• SCHEMBL12968317

• Inchi： 1S/C4H4IN3O/c5-2-1-3(9)8-4(6)7-2/h1H,(H3,6,7,8,9)
• InChI Key： VKVUNHPVRFQNBN-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(N)=N1)=O

Computed Properties

• Exact Mass: 236.94000
• Monoisotopic Mass: 236.93991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 72.03000
• LogP: 0.95020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Amino-6-iodopyrimidin-4-ol

Introduction to 2-Amino-6-iodopyrimidin-4-ol (CAS No: 59524-88-8)

2-Amino-6-iodopyrimidin-4-ol, with the chemical identifier CAS No: 59524-88-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of both amino and hydroxyl functional groups, coupled with an iodine substituent at the 6-position, makes this compound a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structural features of 2-Amino-6-iodopyrimidin-4-ol contribute to its utility in multiple synthetic pathways. The iodine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The compound’s ability to undergo such transformations has made it a cornerstone in the synthesis of small-molecule inhibitors and other bioactive compounds.

In recent years, there has been a surge in research focused on developing inhibitors targeting enzymes and receptors involved in cancer progression. Pyrimidine derivatives have emerged as a prominent class of molecules due to their ability to mimic natural nucleobases and interfere with key biological pathways. 2-Amino-6-iodopyrimidin-4-ol has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and metastasis. Preliminary studies have demonstrated its potential in generating lead compounds with inhibitory activity against several cancer-related targets.

Moreover, the compound’s relevance extends beyond oncology. Researchers have also investigated its role in developing antiviral and antibacterial agents. The unique structural motif of 2-Amino-6-iodopyrimidin-4-ol allows for the design of molecules that can interact with viral proteases or bacterial enzymes essential for their replication and survival. For instance, modifications at the 4-hydroxyl position have been explored to enhance binding affinity to specific viral protease active sites, potentially leading to the development of novel antiviral drugs.

The synthetic accessibility of 2-Amino-6-iodopyrimidin-4-ol is another factor that underscores its importance. The compound can be readily synthesized through multi-step organic transformations starting from commercially available pyrimidine precursors. This accessibility facilitates its use in high-throughput screening campaigns and medicinal chemistry libraries, enabling rapid identification of novel drug candidates. The ease with which it can be modified further enhances its appeal as a building block in drug discovery efforts.

Advances in computational chemistry and molecular modeling have also played a crucial role in leveraging 2-Amino-6-iodopyrimidin-4-ol for drug design. By integrating quantum mechanical calculations with molecular dynamics simulations, researchers can predict the binding modes of this compound with target proteins with high precision. This approach has not only accelerated the discovery process but also provided insights into structure-function relationships that are critical for optimizing drug efficacy and selectivity.

The pharmacokinetic properties of derivatives derived from 2-Amino-6-iodopyrimidin-4-ol are another area of active investigation. Researchers are focusing on enhancing bioavailability, reducing metabolic clearance, and improving tissue distribution by modifying the compound’s structure. These efforts are essential for translating promising lead compounds into viable therapeutic agents that can reach their intended biological targets effectively.

In conclusion, 2-Amino-6-iodopyrimidin-4-ol (CAS No: 59524-88-8) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its structural features, synthetic accessibility, and potential applications in oncology, antiviral, and antibacterial drug development make it a compound of considerable interest. As research continues to uncover new therapeutic targets and synthetic methodologies, the role of this pyrimidine derivative is expected to expand further, contributing to advancements in modern medicine.